Cas no 1000339-99-0 (1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine)

• Product name: 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine
• CAS No: 1000339-99-0
• MF: C₁₂H₁₆N₃OF₃
• MW: 275.27014
• MDL: MFCD09836181
• CID: 859791

1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine
• 2-[2-(Piperazin-1-yl)ethoxy]-5-(trifluoromethyl)pyridine
• 6-[2-(Piperazin-1-yl)ethoxy]-alpha,alpha,alpha-trifluoro-3-picoline
• 2-[2-(Piperazin-1-yl)ethoxy]-5-(trifluoromethyl)pyridine, 6-[2-(Piperazin-1-yl)ethoxy]-alpha,alpha,alpha-trifluoro-3-picoline

• MDL： MFCD09836181
• Inchi： InChI=1S/C12H16F3N3O/c13-12(14,15)10-1-2-11(17-9-10)19-8-7-18-5-3-16-4-6-18/h1-2,9,16H,3-8H2
• InChI Key： ZVFRHRVMTKRPPX-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1C(F)(F)F)OCCN2CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine

Comprehensive Overview of 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine (CAS No. 1000339-99-0)

1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine, with the CAS number 1000339-99-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug design and chemical synthesis. The presence of a trifluoromethylpyridine moiety enhances its bioactivity, making it a valuable intermediate in the development of novel therapeutics and crop protection agents.

The structural uniqueness of 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine lies in its combination of a piperazine ring and a pyridine derivative. This configuration allows for strong interactions with biological targets, particularly in the central nervous system and enzyme inhibition pathways. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

In the realm of agrochemicals, CAS 1000339-99-0 is being investigated for its efficacy as a pesticide intermediate. The trifluoromethyl group contributes to its stability and bioavailability, which are critical factors in crop protection formulations. With the growing demand for sustainable agriculture, this compound is poised to play a pivotal role in the development of next-generation eco-friendly pesticides.

From a synthetic chemistry perspective, 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine offers a robust platform for further functionalization. Its reactive sites enable the introduction of additional pharmacophores, facilitating the creation of libraries of derivatives for high-throughput screening. This aligns with the pharmaceutical industry's focus on drug discovery and combinatorial chemistry.

The compound's physicochemical properties, such as its solubility and lipophilicity, are meticulously optimized for enhanced bioavailability. These characteristics are particularly relevant in the context of oral drug delivery, a hot topic in modern pharmacology. Additionally, its stability under physiological conditions makes it a promising candidate for long-acting formulations.

In recent years, the scientific community has shown a keen interest in the structure-activity relationship (SAR) of piperazine-based compounds. 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine serves as an excellent model for such studies, providing insights into how subtle modifications can influence biological activity. This is particularly relevant for researchers focusing on GPCR-targeted therapies and kinase inhibitors.

The compound's synthetic route has been optimized to ensure high yield and purity, addressing the pharmaceutical industry's stringent quality standards. Advanced techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline its production, reflecting the industry's shift toward green chemistry and process intensification.

Given the increasing emphasis on intellectual property in the chemical sector, CAS 1000339-99-0 has been the subject of several patents. These patents highlight its applications in CNS disorders, inflammatory diseases, and antimicrobial agents, underscoring its broad therapeutic potential. This aligns with the growing trend of repurposing existing compounds for new indications.

In conclusion, 1-(2-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}ethyl)piperazine (CAS No. 1000339-99-0) represents a multifaceted compound with significant applications in both pharmaceuticals and agrochemicals. Its unique structural features, coupled with its bioactive properties, make it a valuable asset in the quest for innovative solutions to global health and agricultural challenges. As research continues to unfold, this compound is expected to remain at the forefront of scientific exploration and industrial application.